Cas no 2247103-02-0 (N,N-dimethyl-4',7'-dihydrospiropiperidine-4,6'-pyrazolo3,2-c1,4oxazine-2'-carboxamide)

N,N-dimethyl-4',7'-dihydrospiropiperidine-4,6'-pyrazolo3,2-c1,4oxazine-2'-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2247103-02-0
- EN300-1659209
- N,N-dimethyl-4',7'-dihydrospiro[piperidine-4,6'-pyrazolo[3,2-c][1,4]oxazine]-2'-carboxamide
- N,N-Dimethylspiro[4,7-dihydropyrazolo[5,1-c][1,4]oxazine-6,4'-piperidine]-2-carboxamide
- N,N-dimethyl-4',7'-dihydrospiropiperidine-4,6'-pyrazolo3,2-c1,4oxazine-2'-carboxamide
-
- Inchi: 1S/C13H20N4O2/c1-16(2)12(18)11-7-10-8-19-13(9-17(10)15-11)3-5-14-6-4-13/h7,14H,3-6,8-9H2,1-2H3
- InChI Key: WSAWKFNLGRPEIV-UHFFFAOYSA-N
- SMILES: O1CC2=CC(C(N(C)C)=O)=NN2CC21CCNCC2
Computed Properties
- Exact Mass: 264.15862589g/mol
- Monoisotopic Mass: 264.15862589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 59.4Ų
N,N-dimethyl-4',7'-dihydrospiropiperidine-4,6'-pyrazolo3,2-c1,4oxazine-2'-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1659209-0.1g |
N,N-dimethyl-4',7'-dihydrospiro[piperidine-4,6'-pyrazolo[3,2-c][1,4]oxazine]-2'-carboxamide |
2247103-02-0 | 95% | 0.1g |
$466.0 | 2023-06-04 | |
Enamine | EN300-1659209-0.5g |
N,N-dimethyl-4',7'-dihydrospiro[piperidine-4,6'-pyrazolo[3,2-c][1,4]oxazine]-2'-carboxamide |
2247103-02-0 | 95% | 0.5g |
$1046.0 | 2023-06-04 | |
Enamine | EN300-1659209-0.25g |
N,N-dimethyl-4',7'-dihydrospiro[piperidine-4,6'-pyrazolo[3,2-c][1,4]oxazine]-2'-carboxamide |
2247103-02-0 | 95% | 0.25g |
$666.0 | 2023-06-04 | |
Enamine | EN300-1659209-10000mg |
N,N-dimethyl-4',7'-dihydrospiro[piperidine-4,6'-pyrazolo[3,2-c][1,4]oxazine]-2'-carboxamide |
2247103-02-0 | 95.0% | 10000mg |
$5774.0 | 2023-09-21 | |
Enamine | EN300-1659209-50mg |
N,N-dimethyl-4',7'-dihydrospiro[piperidine-4,6'-pyrazolo[3,2-c][1,4]oxazine]-2'-carboxamide |
2247103-02-0 | 95.0% | 50mg |
$312.0 | 2023-09-21 | |
Aaron | AR028PSM-5g |
N,N-dimethyl-4',7'-dihydrospiro[piperidine-4,6'-pyrazolo[3,2-c][1,4]oxazine]-2'-carboxamide |
2247103-02-0 | 95% | 5g |
$5380.00 | 2023-12-15 | |
Enamine | EN300-1659209-500mg |
N,N-dimethyl-4',7'-dihydrospiro[piperidine-4,6'-pyrazolo[3,2-c][1,4]oxazine]-2'-carboxamide |
2247103-02-0 | 95.0% | 500mg |
$1046.0 | 2023-09-21 | |
Enamine | EN300-1659209-1000mg |
N,N-dimethyl-4',7'-dihydrospiro[piperidine-4,6'-pyrazolo[3,2-c][1,4]oxazine]-2'-carboxamide |
2247103-02-0 | 95.0% | 1000mg |
$1343.0 | 2023-09-21 | |
Aaron | AR028PSM-250mg |
N,N-dimethyl-4',7'-dihydrospiro[piperidine-4,6'-pyrazolo[3,2-c][1,4]oxazine]-2'-carboxamide |
2247103-02-0 | 95% | 250mg |
$941.00 | 2025-02-16 | |
Aaron | AR028PSM-10g |
N,N-dimethyl-4',7'-dihydrospiro[piperidine-4,6'-pyrazolo[3,2-c][1,4]oxazine]-2'-carboxamide |
2247103-02-0 | 95% | 10g |
$7965.00 | 2023-12-15 |
N,N-dimethyl-4',7'-dihydrospiropiperidine-4,6'-pyrazolo3,2-c1,4oxazine-2'-carboxamide Related Literature
-
D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
-
Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
-
A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
Additional information on N,N-dimethyl-4',7'-dihydrospiropiperidine-4,6'-pyrazolo3,2-c1,4oxazine-2'-carboxamide
N,N-Dimethyl-4',7'-DihydroSpiroPiperidine-4,6'-Pyrazolo[3,2-c][1,4]Oxazine-2'-Carboxamide: A Comprehensive Overview
N,N-Dimethyl-4',7'-dihydrospiroPiperidine-4,6'-pyrazolo[3,2-c][1,4]oxazine-2'-carboxamide, commonly referred to by its CAS number 2247103-02-0, is a complex organic compound with a unique structural composition. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmacology and materials science. The molecule's structure is characterized by a spiro ring system, which consists of a piperidine ring fused with a pyrazolo[3,2-c][1,4]oxazine moiety. Additionally, the presence of a dimethylamino group and a carboxamide functional group further enhances its chemical versatility.
Recent studies have highlighted the importance of spiro compounds in drug discovery. The spiro arrangement in this molecule allows for unique steric and electronic properties that can be exploited in designing bioactive molecules. For instance, researchers have explored the potential of this compound as a precursor for developing novel pharmaceutical agents targeting specific biological pathways. The dimethylamino group is particularly significant as it can act as a hydrogen bond donor or acceptor, enhancing the compound's ability to interact with biological targets.
The synthesis of N,N-dimethyl-4',7'-dihydrospiroPiperidine-4,6'-pyrazolo[3,2-c][1,4]oxazine-2'-carboxamide involves a multi-step process that typically includes ring-forming reactions and functional group transformations. One of the key challenges in synthesizing this compound lies in controlling the stereochemistry during the formation of the spiro ring system. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions and improve yields.
In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to form stable complexes with metal ions has led to investigations into its potential use as a chelating agent or as a component in metallo-drugs. Furthermore, the presence of the pyrazolo[3,2-c][1,4]oxazine ring suggests that this compound may exhibit anti-inflammatory or antioxidant properties. Recent research has focused on evaluating its bioavailability and pharmacokinetic profiles to assess its suitability for therapeutic use.
The structural complexity of this compound also makes it an interesting candidate for materials science applications. For example, its rigid spiro structure could be utilized in designing advanced polymers or supramolecular assemblies. Researchers have explored its potential as a building block for constructing self-assembled monolayers or stimuli-responsive materials.
In conclusion, N,N-dimethyl-4',7'-dihydrospiroPiperidine-4,6'-pyrazolo[3,2-c][1,4]oxazine-2'-carboxamide (CAS No: 2247103-02-0) is a versatile compound with a wide range of potential applications. Its unique structural features and functional groups make it an attractive target for further research and development across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.
2247103-02-0 (N,N-dimethyl-4',7'-dihydrospiropiperidine-4,6'-pyrazolo3,2-c1,4oxazine-2'-carboxamide) Related Products
- 2098134-08-6((6-(2-Aminophenyl)-6-azaspiro[3.4]octan-8-yl)methanol)
- 1261882-63-6(4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine)
- 1820603-32-4(5-tert-Butyl 2-methyl 6-methyl-4-oxo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate)
- 2171212-62-5(1-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}cyclobutane-1-carboxylic acid)
- 1426121-53-0(4-Ethyl-1-oxa-4,9-diazaspiro[5.5]undecan-3-one)
- 2092883-15-1((2E)-3-(3,3-dimethyl-2,3-dihydro-1-benzofuran-6-yl)prop-2-enoic acid)
- 1805001-06-2(3,5-Diamino-2-(difluoromethyl)pyridine-6-methanol)
- 79229-66-6(4-ethynyl-1-methyl-1H-pyrazole-5-carboxylic acid)
- 1185298-13-8(3-2-(3-Phenylpropoxy)ethylpiperidine Hydrochloride)
- 2138189-51-0(2-[3-(aminomethyl)phenyl]-N-(propan-2-yl)-1,3-thiazole-4-carboxamide)




